Cas no 375369-29-2 (2,4,5-trifluoromandelic acid)
2,4,5-trifluoromandelic acid structure
Product Name:2,4,5-trifluoromandelic acid
CAS No:375369-29-2
MF:C8H5F3O3
MW:206.118713140488
CID:922383
PubChem ID:44139266
Update Time:2025-04-19
2,4,5-trifluoromandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,4,5-trifluoromandelic acid
- 2,4,5-Trifluorobenzotrifluoride
- Benzene,1,2,4-trifluoro-5-(trifluoromethyl)
- Z1269165997
- 2-hydroxy-2-(2,4,5-trifluorophenyl)acetic acid
- AKOS034181914
- SCHEMBL5085545
- CS-0256202
- 2,4,5-TRIFLUOROMANDELICACID
- 375369-29-2
- EN300-1704245
-
- Inchi: 1S/C8H5F3O3/c9-4-2-6(11)5(10)1-3(4)7(12)8(13)14/h1-2,7,12H,(H,13,14)
- InChI Key: KGSNZRPLTBOIQG-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=CC=1C(C(=O)O)O)F)F
Computed Properties
- Exact Mass: 206.01900
- Monoisotopic Mass: 206.01907850g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53000
- LogP: 1.22190
2,4,5-trifluoromandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015023710-250mg |
2,4,5-Trifluoromandelic acid |
375369-29-2 | 97% | 250mg |
494.40 USD | 2021-06-18 | |
| Alichem | A015023710-500mg |
2,4,5-Trifluoromandelic acid |
375369-29-2 | 97% | 500mg |
847.60 USD | 2021-06-18 | |
| Alichem | A015023710-1g |
2,4,5-Trifluoromandelic acid |
375369-29-2 | 97% | 1g |
$950.00 | 2023-09-02 | |
| TRC | T220505-100mg |
2,4,5-Trifluoromandelic Acid |
375369-29-2 | 100mg |
$ 530.00 | 2022-06-03 | ||
| TRC | T220505-250mg |
2,4,5-Trifluoromandelic Acid |
375369-29-2 | 250mg |
$ 1100.00 | 2022-06-03 | ||
| TRC | T220505-500mg |
2,4,5-Trifluoromandelic Acid |
375369-29-2 | 500mg |
$ 1755.00 | 2022-06-03 | ||
| Alichem | A015023710-5g |
2,4,5-Trifluoromandelic acid |
375369-29-2 | 97% | 5g |
$1850.00 | 2023-09-02 | |
| Enamine | EN300-1704245-0.05g |
2-hydroxy-2-(2,4,5-trifluorophenyl)acetic acid |
375369-29-2 | 95.0% | 0.05g |
$162.0 | 2025-03-21 | |
| Enamine | EN300-1704245-0.1g |
2-hydroxy-2-(2,4,5-trifluorophenyl)acetic acid |
375369-29-2 | 95.0% | 0.1g |
$241.0 | 2025-03-21 | |
| Enamine | EN300-1704245-0.25g |
2-hydroxy-2-(2,4,5-trifluorophenyl)acetic acid |
375369-29-2 | 95.0% | 0.25g |
$347.0 | 2025-03-21 |
2,4,5-trifluoromandelic acid Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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